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Compound of Interest

Compound Name: cis-9-Hexadecenol

Cat. No.: B146686 Get Quote

This in-depth technical guide provides a comprehensive overview of the current state of

research on cis-9-Hexadecenol, a long-chain unsaturated fatty alcohol. This document is

intended for researchers, scientists, and drug development professionals, offering a detailed

exploration of its biological activities, synthesis, and analytical methodologies. The information

is presented through structured data, detailed experimental protocols, and visual diagrams to

facilitate a deeper understanding of this multifaceted compound.

Introduction
cis-9-Hexadecenol, also known as palmitoleyl alcohol, is a naturally occurring fatty alcohol

that has garnered significant interest in various scientific fields. It is recognized as a component

of insect pheromones and has demonstrated a range of biological activities, including

antimicrobial and virucidal properties. This guide synthesizes the existing literature to provide a

detailed resource on the chemistry, biological functions, and experimental investigation of cis-
9-Hexadecenol and its closely related aldehyde, cis-9-hexadecenal.

Biological Activities and Quantitative Data
The biological activities of cis-9-Hexadecenol and its aldehyde derivative, cis-9-hexadecenal,

have been investigated against various microorganisms. The following tables summarize the

available quantitative data on their efficacy.

Antifungal Activity
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cis-9-Hexadecenal has shown notable activity against the opportunistic fungal pathogen

Aspergillus fumigatus.

Compound
Target
Organism

Endpoint Value Reference

cis-9-

Hexadecenal

Aspergillus

fumigatus

Minimum

Inhibitory

Concentration

(MIC)

0.078 mg/mL [1][2]

cis-9-

Hexadecenal

Aspergillus

fumigatus

Minimum

Effective

Concentration

(MEC) for

melanin inhibition

0.293 mM [3][4]

cis-9-

Hexadecenal

Aspergillus

fumigatus

Melanin Content

Inhibition (at

0.293 mM)

91% [3][4]

cis-9-

Hexadecenal

Aspergillus

fumigatus

Hydrophobicity

Reduction (at

0.293 mM)

59% [3][4]

cis-9-

Hexadecenal

Aspergillus

fumigatus

Minimum Biofilm

Eradicating

Concentration

(MBEC80)

0.156 mg/mL [2]

Antibacterial and General Antimicrobial Activity
An essential oil containing 1.62% cis-9-hexadecenal was tested against a panel of microbes,

demonstrating broad-spectrum activity.
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Compound
Target
Organisms

Endpoint Value Range Reference

Essential oil

containing cis-9-

Hexadecenal

(1.62%)

Gram-positive

and Gram-

negative

bacteria,

Candida albicans

Minimum

Inhibitory

Concentration

(MIC)

1,750 - 7,000

µg/mL
[5]

Mechanism of Action
The primary mechanism of action for long-chain unsaturated alcohols and aldehydes like cis-9-
Hexadecenol and cis-9-hexadecenal is believed to be the disruption of cellular and viral

membranes.

Antimicrobial and Antifungal Mechanism
These compounds are proposed to interact with the microbial cell membrane. Their lipophilic

nature allows them to intercalate into the lipid bilayer, leading to a loss of membrane integrity,

altered permeability, and the subsequent leakage of essential intracellular components.[3] In

the case of Aspergillus fumigatus, cis-9-hexadecenal has also been shown to inhibit the

biosynthesis of melanin, a key virulence factor.[3][4]

Virucidal Mechanism
For enveloped viruses, long-chain alcohols are thought to exert their virucidal effect by

disrupting the viral lipid envelope, which is crucial for viral entry into host cells. This disruption

can lead to the inactivation of the virus.

Signaling Pathway Involvement
Currently, there is limited direct evidence of cis-9-Hexadecenol's involvement in specific

intracellular signaling pathways. The prevailing hypothesis is that its biological effects are

primarily due to direct physical interactions with cellular and viral membranes. However, a study

on the related compound trans-2-hexadecenal has shown that it can induce apoptosis through

a JNK-dependent signaling pathway, suggesting that interactions with cellular signaling

cascades by related molecules are possible.[6]
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Proposed mechanism of antimicrobial action for cis-9-Hexadecenol.

Experimental Protocols
This section details the methodologies for the synthesis, analysis, and biological evaluation of

cis-9-Hexadecenol and related compounds.

Synthesis of cis-9-Hexadecenol
A common route for the synthesis of cis-9-Hexadecenol involves the Wittig reaction to create

the cis-double bond, followed by reduction.

Protocol: Wittig Reaction for cis-Alkene Synthesis

Ylide Preparation: A phosphonium salt, such as heptyltriphenylphosphonium bromide, is

treated with a strong base (e.g., n-butyllithium) in an aprotic solvent like tetrahydrofuran

(THF) under an inert atmosphere to generate the corresponding ylide.

Reaction with Aldehyde: The ylide solution is then cooled (typically to -78 °C) and reacted

with a suitable aldehyde, such as 9-oxononanal, to form the oxaphosphetane intermediate.

Alkene Formation: The reaction mixture is allowed to warm to room temperature, leading to

the decomposition of the oxaphosphetane to yield the desired cis-alkene and

triphenylphosphine oxide.

Purification: The crude product is purified by column chromatography on silica gel.
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Protocol: Reduction of Palmitoleic Acid to cis-9-Hexadecenol

Esterification: Palmitoleic acid is first converted to its methyl ester by reaction with methanol

in the presence of an acid catalyst.

Reduction: The methyl palmitoleate is then reduced to cis-9-Hexadecenol using a reducing

agent such as lithium aluminum hydride (LiAlH4) in an anhydrous ether solvent.

Work-up and Purification: The reaction is carefully quenched, and the product is extracted

and purified by distillation or chromatography.

Starting Materials Ylide Preparation

Phosphonium salt,
 Aldehyde Wittig Reaction Purificationcis-Alkene Reduction Final Purification cis-9-Hexadecenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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